Cas no 1353945-82-0 (tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate
• CAS No: 1353945-82-0
• MF: C₁₆H₂₇N₃O₂S
• MW: 325.469482660294
• MDL: MFCD21098424
• CID: 2091131
• PubChem ID: 66569585
• Update Time: 2025-09-23

tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate
• AKOS024463330
• 3-[(1-Thiazol-2-yl-ethylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl este
• tert-Butyl3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate
• DB-252122
• 1353945-82-0
• 3-[(1-Thiazol-2-yl-ethylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-[[1-(1,3-thiazol-2-yl)ethylamino]methyl]piperidine-1-carboxylate

• MDL： MFCD21098424
• Inchi： 1S/C16H27N3O2S/c1-12(14-17-7-9-22-14)18-10-13-6-5-8-19(11-13)15(20)21-16(2,3)4/h7,9,12-13,18H,5-6,8,10-11H2,1-4H3
• InChI Key： PMRWGBFRGXOQDE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)NCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 325.18239829g/mol
• Monoisotopic Mass: 325.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.7Ų

Additional information on tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate (CAS: 1353945-82-0)

In recent years, the compound tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate (CAS: 1353945-82-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of both a thiazole ring and a piperidine moiety in its structure suggests its relevance in targeting various biological pathways, particularly those involving enzyme inhibition or receptor modulation.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to achieve high yields and purity. The compound's molecular framework has been modified to improve its bioavailability and target specificity, making it a promising candidate for further preclinical evaluation.

One of the key findings from recent research is the compound's potential as a scaffold for developing novel kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro assays have demonstrated that derivatives of tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate exhibit inhibitory activity against specific kinase targets, with IC50 values in the micromolar range. These results highlight the compound's potential as a starting point for the development of more potent and selective kinase inhibitors.

In addition to its kinase inhibitory properties, the compound has also been investigated for its role in modulating other biological targets. For instance, recent studies have explored its interaction with G-protein-coupled receptors (GPCRs), which are a major class of drug targets. Molecular docking simulations and binding assays have provided insights into the compound's binding affinity and selectivity for certain GPCR subtypes, suggesting its utility in designing new therapeutics for neurological and metabolic disorders.

Despite these promising findings, challenges remain in the development of tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate as a drug candidate. Issues such as metabolic stability, toxicity, and pharmacokinetic properties need to be addressed through further structural optimization and in vivo studies. Researchers are currently exploring various strategies, including prodrug approaches and formulation technologies, to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, tert-Butyl 3-(((1-(thiazol-2-yl)ethyl)amino)methyl)piperidine-1-carboxylate (CAS: 1353945-82-0) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacological profile, and explore its applications in treating various diseases. As the field progresses, this compound is expected to play a significant role in the discovery of next-generation therapeutics.